Cas no 24921-02-6 ((4Ar,6R,7R,8aS)-6-methoxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-7-ol)

• Product Name: (4Ar,6R,7R,8aS)-6-methoxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-7-ol
• CAS No: 24921-02-6
• MF: C₁₄H₁₈O₅
• MW: 266.289724826813
• CID: 2661159
• Update Time: 2023-08-06

(4Ar,6R,7R,8aS)-6-methoxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-7-ol Chemical and Physical Properties

Names and Identifiers

• Methyl 3-deoxy-4-O,6-O-benzylidene-β-D-ribo-hexopyranoside
• Methyl 3-deoxy-4-O,6-O-benzylidene-beta-D-ribo-hexopyranoside
• (4Ar,6R,7R,8aS)-6-methoxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-7-ol

• Inchi： 1S/C14H18O5/c1-16-14-10(15)7-11-12(19-14)8-17-13(18-11)9-5-3-2-4-6-9/h2-6,10-15H,7-8H2,1H3/t10-,11+,12-,13?,14-/m1/s1
• InChI Key： SGFFREHBBCJPJB-LNXOKTMHSA-N
• SMILES： O1[C@H]([C@@H](C[C@H]2[C@H]1COC(C1C=CC=CC=1)O2)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 292
• Topological Polar Surface Area: 57.2